2-Methylaziridine
2-Methylaziridine
2-Methylaziridine is a member of aziridines.
Propyleneimine, stabilized appears as a clear colorless liquid with an ammonia-like odor. Flash point 25°F. Toxic by ingestion, inhalation and through skin absorption. Less dense than water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Used as an organic intermediate.
1,2-Propyleneimine is used as an intermediate in the paper, textile, rubber, and pharmaceutical industries. 1,2-Propyleneimine is severely irritating to the eyes and upper respiratory tract from acute (short-term) inhalation exposure in humans. Headaches, dizziness, nausea, bronchitis, shortness of breath, and edema of the lungs have also been reported in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-propyleneimine in humans. Animal studies have reported effects on the kidneys, blood, and gastrointestinal system from chronic inhalation and oral exposure to 1,2-propyleneimine. Animal studies have reported tumors of the mammary glands and intestines, leukemia, and other tumor types from oral exposure to 1,2-propyleneimine. The International Agency for Research on Cancer (IARC) has classified 1,2-propyleneimine as a Group 2B, possible human carcinogen. EPA has not classified 1,2-propyleneimine for carcinogenicity.
Propyleneimine, stabilized appears as a clear colorless liquid with an ammonia-like odor. Flash point 25°F. Toxic by ingestion, inhalation and through skin absorption. Less dense than water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Used as an organic intermediate.
1,2-Propyleneimine is used as an intermediate in the paper, textile, rubber, and pharmaceutical industries. 1,2-Propyleneimine is severely irritating to the eyes and upper respiratory tract from acute (short-term) inhalation exposure in humans. Headaches, dizziness, nausea, bronchitis, shortness of breath, and edema of the lungs have also been reported in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-propyleneimine in humans. Animal studies have reported effects on the kidneys, blood, and gastrointestinal system from chronic inhalation and oral exposure to 1,2-propyleneimine. Animal studies have reported tumors of the mammary glands and intestines, leukemia, and other tumor types from oral exposure to 1,2-propyleneimine. The International Agency for Research on Cancer (IARC) has classified 1,2-propyleneimine as a Group 2B, possible human carcinogen. EPA has not classified 1,2-propyleneimine for carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
75-55-8
VCID:
VC21143904
InChI:
InChI=1S/C3H7N/c1-3-2-4-3/h3-4H,2H2,1H3
SMILES:
CC1CN1
Molecular Formula:
C3H7N
Molecular Weight:
57.09 g/mol
2-Methylaziridine
CAS No.: 75-55-8
Cat. No.: VC21143904
Molecular Formula: C3H7N
Molecular Weight: 57.09 g/mol
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Specification
| Description | 2-Methylaziridine is a member of aziridines. Propyleneimine, stabilized appears as a clear colorless liquid with an ammonia-like odor. Flash point 25°F. Toxic by ingestion, inhalation and through skin absorption. Less dense than water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Under prolonged exposure to fire or heat the containers may rupture violently and rocket. Used as an organic intermediate. 1,2-Propyleneimine is used as an intermediate in the paper, textile, rubber, and pharmaceutical industries. 1,2-Propyleneimine is severely irritating to the eyes and upper respiratory tract from acute (short-term) inhalation exposure in humans. Headaches, dizziness, nausea, bronchitis, shortness of breath, and edema of the lungs have also been reported in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of 1,2-propyleneimine in humans. Animal studies have reported effects on the kidneys, blood, and gastrointestinal system from chronic inhalation and oral exposure to 1,2-propyleneimine. Animal studies have reported tumors of the mammary glands and intestines, leukemia, and other tumor types from oral exposure to 1,2-propyleneimine. The International Agency for Research on Cancer (IARC) has classified 1,2-propyleneimine as a Group 2B, possible human carcinogen. EPA has not classified 1,2-propyleneimine for carcinogenicity. |
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| CAS No. | 75-55-8 |
| Molecular Formula | C3H7N |
| Molecular Weight | 57.09 g/mol |
| IUPAC Name | 2-methylaziridine |
| Standard InChI | InChI=1S/C3H7N/c1-3-2-4-3/h3-4H,2H2,1H3 |
| Standard InChI Key | OZDGMOYKSFPLSE-UHFFFAOYSA-N |
| SMILES | CC1CN1 |
| Canonical SMILES | CC1CN1 |
| Boiling Point | 151 to 153 °F at 760 mm Hg (EPA, 1998) 67.0 °C 67 °C 152°F |
| Colorform | Colorless, oily liquid |
| Flash Point | 25 °F (EPA, 1998) -3.9 °C, closed cup -18 °C c.c. 25°F |
| Melting Point | -85 °F (EPA, 1998) -65.0 °C -65 °C -63 °C -85°F |
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